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Compound of Interest

Compound Name: 1-(4-Chlorophenyl)ethanone-d4

Cat. No.: B1357200

Essential Safety and Handling Guide for 1-(4-
Chlorophenyl)ethanone-d4

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 1-(4-Chlorophenyl)ethanone-d4. It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Chemical and Physical Properties

A summary of the key quantitative data for 1-(4-Chlorophenyl)ethanone and its deuterated form
is presented below. The toxicological properties of the deuterated compound are expected to
be similar to its non-deuterated counterpart.
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1-(4- 1-(4-
Property

Chlorophenyl)ethanone Chlorophenyl)ethanone-d4
CAS Number 99-91-2[1][2] 284474-50-6[3]

Molecular Formula

C8H7CIO[2][4]

C8H3CID40[3]

Melting Point 74-76 °C (lit.)[4] 14-18 °C (lit.)[3]
Boiling Point 237.7£13.0 °C at 760 mmHg[4] 232 °C (lit.)[3]
Flash Point 194 °F[3] Not specified
Density 1.2+0.1 g/cm3[4] Not specified

Operational and Disposal Plans

Adherence to the following procedural steps is critical for the safe handling and disposal of 1-

(4-Chlorophenyl)ethanone-d4.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary line of defense against potential exposure. The

minimum required PPE includes:

o Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against

splashes.[2][5][6][7]

e Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves. Butyl rubber or Viton™ are

recommended for handling chlorinated solvents and ketones.[5] Neoprene gloves may

also be suitable.[5][6] Nitrile gloves are not recommended for use with ketones.[6] Always

inspect gloves for integrity before use.

o Lab Coat: A fully buttoned laboratory coat is mandatory to protect against skin contact.[8]

» Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[1]

[2] If ventilation is inadequate, a NIOSH-approved respirator should be used.[2]
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o Footwear: Wear closed-toe shoes that cover the entire foot.[3]

Handling Procedures

e Preparation:

o Ensure that an eyewash station and safety shower are readily accessible and in good
working order.[1]

o Work within a designated and properly functioning chemical fume hood.
o Keep the container tightly closed when not in use.[1][2]

o Avoid contact with incompatible materials such as strong oxidizing agents and strong
bases.[1]

e During Use:

[e]

Avoid breathing dust, fumes, or vapors.[1][9]

o

Prevent contact with skin, eyes, and clothing.[2]

[¢]

Wash hands thoroughly after handling.[1][2]

[e]

Do not eat, drink, or smoke in the work area.[1][9]

e Spill Response:

o

In case of a spill, evacuate the area and remove all sources of ignition.[1][2]

[¢]

Absorb the spill with an inert material, such as dry sand or earth.[2]

[¢]

Collect the absorbed material into a suitable, closed container for disposal.[1]

[e]

Ventilate the area and clean the spill site thoroughly.

First-Aid Measures
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 Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical
attention.[1][9]

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][9]
Remove contaminated clothing and wash it before reuse.[1] If skin irritation occurs, get
medical advice.[1]

o Eye Contact: Rinse cautiously with water for several minutes.[1][9] Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical
attention.[1]

 Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water and call a poison control
center or physician immediately.[1]

Disposal Plan

e Dispose of contents and containers in accordance with all local, state, and federal
regulations.

e The material should be disposed of as hazardous waste through an approved waste disposal
plant.[1][9]

e Do not empty into drains, as the substance is harmful to aquatic life with long-lasting effects.

[1]

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 1-(4-
Chlorophenyl)ethanone-d4, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of 1-(4-Chlorophenyl)ethanone-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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